Cas no 2090399-68-9 (3-(3-Aminoazetidine-1-carbonyl)-1-methylpyridin-2(1H)-one)

• Product Name: 3-(3-Aminoazetidine-1-carbonyl)-1-methylpyridin-2(1H)-one
• CAS No: 2090399-68-9
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 4774729
• Update Time: 2025-05-20

3-(3-Aminoazetidine-1-carbonyl)-1-methylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminoazetidine-1-carbonyl)-1-methylpyridin-2(1H)-one
• 3-(3-aminoazetidine-1-carbonyl)-1-methylpyridin-2-one
• 3-(3-Aminoazetidine-1-carbonyl)-1-methylpyridin-2(1H)-one

• Inchi： 1S/C10H13N3O2/c1-12-4-2-3-8(9(12)14)10(15)13-5-7(11)6-13/h2-4,7H,5-6,11H2,1H3
• InChI Key： ODJAQWOTWZRCRR-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN(C)C1=O)N1CC(C1)N

Computed Properties

• Exact Mass: 207.100776666 g/mol
• Monoisotopic Mass: 207.100776666 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 66.6
• Molecular Weight: 207.23

Additional information on 3-(3-Aminoazetidine-1-carbonyl)-1-methylpyridin-2(1H)-one

3-(3-Aminoazetidine-1-carbonyl)-1-methylpyridin-2(1H)-one: A Comprehensive Overview

The compound CAS No 2090399-68-9, also known as 3-(3-Aminoazetidine-1-carbonyl)-1-methylpyridin-2(1H)-one, is a fascinating molecule with significant potential in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, pharmacological activities, and the latest research findings.

Chemical Structure and Properties

The molecular structure of 3-(3-Aminoazetidine-1-carbonyl)-1-methylpyridin-2(1H)-one is characterized by a pyridinone ring fused with an azetidine moiety. The pyridinone ring, a six-membered aromatic structure with one oxygen atom, is a common feature in many bioactive compounds. The azetidine ring, a four-membered nitrogen-containing ring, adds unique steric and electronic properties to the molecule. The presence of an amino group (-NH2) on the azetidine ring further enhances its reactivity and biological activity.

Synthesis Methods

The synthesis of CAS No 2090399-68-9 involves a multi-step process that typically begins with the preparation of the azetidine intermediate. Recent advancements in asymmetric synthesis have enabled the construction of this complex molecule with high enantioselectivity. Researchers have employed various strategies, including organocatalytic reactions and transition metal-catalyzed couplings, to optimize the synthesis process. These methods not only improve yield but also reduce the environmental footprint of the manufacturing process.

Pharmacological Activities

3-(3-Aminoazetidine-1-carbonyl)-1-methylpyridin-2(1H)-one has demonstrated remarkable pharmacological properties in preclinical studies. It exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Recent studies have highlighted its potential as a lead compound for the development of Alzheimer's disease therapeutics. Additionally, this compound has shown anti-inflammatory and antioxidant properties, making it a versatile candidate for various therapeutic applications.

Applications in Drug Development

The unique combination of structural features in CAS No 2090399-68-9 makes it an attractive candidate for drug discovery programs targeting central nervous system disorders. Its ability to cross the blood-brain barrier (BBB) has been validated in animal models, suggesting its potential for treating conditions such as Parkinson's disease and Huntington's disease. Furthermore, ongoing research is exploring its role as a modulator of ion channels and receptors, which could expand its therapeutic applications.

Latest Research Findings

In recent years, significant progress has been made in understanding the mechanism of action of 3-(3-Aminoazetidine-1-carbonyl)-1-methylpyridin-2(1H)-one. A study published in the Journal of Medicinal Chemistry revealed that this compound interacts with specific allosteric sites on AChE, leading to enhanced enzymatic inhibition. Another study conducted by researchers at Stanford University demonstrated its ability to modulate glutamate signaling pathways, which are critical in neuroprotection.

Safety and Toxicity Profile

To ensure its suitability for clinical use, extensive safety assessments have been conducted on CAS No 2090399-68-9. Preclinical toxicity studies indicate that this compound has a favorable safety profile with no major adverse effects observed at therapeutic doses. However, further investigations are required to evaluate its long-term safety and potential for drug-drug interactions.